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Compound of Interest

Compound Name: Diisobutyl sulfoxide

Cat. No.: B1605190

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the safety data for diisobutyl sulfoxide. A comprehensive,
officially sanctioned Safety Data Sheet (SDS) for diisobutyl sulfoxide (CAS Number: 3085-
40-3) is not readily available in the public domain. Major chemical suppliers offer this
compound on an "as-is" basis, often without extensive safety and handling documentation. This
guide compiles the available data for diisobutyl sulfoxide and presents a detailed safety
profile of the closely related and well-documented compound, dimethyl sulfoxide (DMSO), as a
surrogate for establishing general safety protocols for this class of chemicals.

Disclaimer: The following information for dimethyl sulfoxide (DMSOQ) is provided as a reference
due to the limited data on diisobutyl sulfoxide. While structurally related, the toxicological and
physical properties of these two compounds will differ. Always handle all chemicals with caution
and in accordance with established laboratory safety practices.

Diisobutyl Sulfoxide (CAS: 3085-40-3): Available
Data

Limited information is available for the physical and chemical properties of diisobutyl
sulfoxide. The data that has been compiled is presented below.

Physical and Chemical Properties of Diisobutyl
Sulfoxide
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Property Value Source
Molecular Formula C8H180S

Molecular Weight 162.29 g/mol

Boiling Point 263.4°C at 760 mmHg

Density 0.949 g/cm?

Flash Point 113.1°C

Dipole Moment 3.90D

Reactivity and Synthesis

Diisobutyl sulfoxide can be synthesized by the oxidation of diisobutyl sulfide. It can function
as both an oxidizing and a reducing agent depending on the reaction conditions. Like other
sulfoxides, it can be used in oxidation reactions such as the Swern and Moffatt oxidations to
convert alcohols to aldehydes or ketones.

Diagram 1: Synthesis of Diisobutyl Sulfoxide

Dimethyl Sulfoxide (DMSO) (CAS: 67-68-5): A Safety
Reference

Due to the lack of a comprehensive SDS for diisobutyl sulfoxide, the detailed safety
information for dimethyl sulfoxide (DMSO) is provided below as a guide for handling a related
sulfoxide compound.

Physical and Chemical Properties of Dimethyl Sulfoxide
(DMSO)
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Property Value Source
Molecular Formula C2He0OS

Molecular Weight 78.13 g/mol

Appearance Colorless, hygroscopic liquid
Odor Odorless to mild garlic-like
Boiling Point 189°C (372°F)

Melting Point 19°C (66°F)

Flash Point 87°C (188.6°F) - closed cup
Autoignition Temperature 301°C (573.8°F)

Vapor Pressure 0.55 mbar @ 20°C

Density 1.100 g/mL @ 20°C
Solubility in Water Miscible

Toxicological Information for Dimethyl Sulfoxide (DMSO)

DMSO is known for its low toxicity. However, it can readily penetrate the skin and may carry
other dissolved substances with it.

Metric Value Species Route Source

LD50 14,500 mg/kg Rat Oral

Potential Health Effects:

 Inhalation: May cause respiratory tract irritation. High concentrations of vapor may lead to
headache, dizziness, and sedation.

o Skin Contact: May cause mild irritation. A key hazard is its ability to be absorbed through the
skin, potentially carrying dissolved toxic materials into the body.

o Eye Contact: May cause eye irritation.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 Ingestion: May cause gastrointestinal irritation, nausea, vomiting, and a garlic-like taste on
the breath.

Handling and Storage

Handling:

Handle in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(butyl rubber is recommended), safety goggles, and a lab coat.

Keep away from heat, sparks, and open flames.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
e The substance is hygroscopic and should be protected from moisture.

Diagram 2: Workflow for Handling Chemicals with Limited Safety Data

Emergency Procedures for Dimethyl Sulfoxide (DMSO)

The following procedures are based on the known properties of DMSO and should be adapted
for any sulfoxide compound in the absence of specific data.

First Aid Measures:
 Inhalation: Move to fresh air. If not breathing, give artificial respiration.

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel to a source
of ignition and flash back. Hazardous combustion products include carbon oxides and sulfur
oxides.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Diagram 3: Emergency Response for Sulfoxide Compounds

Experimental Protocols

Detailed experimental protocols involving diisobutyl sulfoxide are not widely published in
readily accessible literature. Researchers should develop their own protocols based on the
limited data available and the general principles of handling sulfoxide solvents. When
substituting for other solvents, initial trials should be conducted on a small scale to assess
reactivity, solubility, and safety.

Conclusion

The available safety information for diisobutyl sulfoxide is limited, which necessitates a
cautious approach by researchers. While it shares a structural class with the well-characterized
dimethyl sulfoxide, direct extrapolation of all safety data is not advisable. The data and
procedural diagrams provided in this guide are intended to support a thorough risk
assessment. It is imperative for researchers to handle diisobutyl sulfoxide with stringent
safety controls, including the use of appropriate engineering controls and personal protective
equipment, until more comprehensive safety data becomes available.

» To cite this document: BenchChem. [Navigating the Data Gap: A Technical Safety Guide to
Diisobutyl Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605190#diisobutyl-sulfoxide-safety-data-sheet-
msds-information]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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